Cas no 1354006-62-4 (Ethyl-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester)

• Product Name: Ethyl-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester
• CAS No: 1354006-62-4
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 2163550
• Update Time: 2025-11-06

Ethyl-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl-[(r)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester
• (R)-Benzyl ethyl(1-(2-hydroxyethyl)pyrrolidin-3-yl)carbamate
• AM95991
• ethyl [(R)-1-(2-hydroxyethyl)pyrrolidin-3-yl]carbamic acid benzyl ester
• Ethyl-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester

• Inchi： 1S/C16H24N2O3/c1-2-18(15-8-9-17(12-15)10-11-19)16(20)21-13-14-6-4-3-5-7-14/h3-7,15,19H,2,8-13H2,1H3/t15-/m1/s1
• InChI Key： KRNZIZUIDWCTMY-OAHLLOKOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC)[C@H]1CN(CCO)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 319
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Ethyl-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester

Ethyl-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester (CAS No. 1354006-62-4): A Comprehensive Overview

Ethyl-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester (CAS No. 1354006-62-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The chemical structure of Ethyl-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester is defined by its chiral center and the presence of functional groups such as the hydroxyl group, the pyrrolidine ring, and the carbamate moiety. The compound's molecular formula is C₁₇H₂₃NO₄, with a molecular weight of approximately 313.37 g/mol. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting subject for various scientific investigations.

The chiral center in the molecule, specifically the (R)-configuration at the pyrrolidine ring, is crucial for its biological activity. Chirality plays a significant role in the interaction of this compound with biological targets, influencing its efficacy and selectivity. The hydroxyl group and the carbamate moiety contribute to the compound's solubility and reactivity, which are essential factors in its pharmacological behavior.

Synthesis Methods

The synthesis of Ethyl-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester involves several steps, each requiring precise control over reaction conditions to ensure the formation of the desired stereoisomer. One common approach involves the reaction of (R)-1-(2-hydroxyethyl)pyrrolidine with ethyl chloroformate followed by treatment with benzyl alcohol to form the final product. This method has been optimized to achieve high yields and enantiomeric purity.

Recent advancements in synthetic methodologies have focused on improving the efficiency and sustainability of the synthesis process. For example, green chemistry principles have been applied to reduce waste and minimize environmental impact. Additionally, catalytic methods using chiral catalysts have been explored to enhance enantioselectivity and reduce reaction times.

Biological Activities

Ethyl-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester has shown promising biological activities in various preclinical studies. One of its key applications is as a potential inhibitor of specific enzymes involved in disease pathways. For instance, it has been investigated for its ability to inhibit protein kinases, which are implicated in numerous diseases such as cancer and neurodegenerative disorders.

In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against certain protein kinases with high selectivity. This selectivity is crucial for minimizing off-target effects and improving therapeutic outcomes. Furthermore, preliminary studies have shown that it can modulate signaling pathways associated with cell proliferation and apoptosis, suggesting its potential as a therapeutic agent for cancer treatment.

Clinical Applications and Research Developments

The potential clinical applications of Ethyl-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester are being actively explored through various preclinical and early-stage clinical trials. Recent research has focused on evaluating its safety profile and pharmacokinetic properties in animal models. These studies have provided valuable insights into its metabolism, distribution, and excretion, which are critical parameters for drug development.

In addition to cancer research, this compound has also shown promise in other therapeutic areas such as neurodegenerative diseases. Preclinical studies have indicated that it can protect neurons from oxidative stress and promote neurogenesis, making it a potential candidate for treating conditions like Alzheimer's disease and Parkinson's disease.

Conclusion

Ethyl-[(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester (CAS No. 1354006-62-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure, combined with its biological activities, makes it an attractive candidate for further investigation. Ongoing research efforts aim to optimize its properties for clinical applications and explore new therapeutic avenues. As our understanding of this compound continues to evolve, it holds promise for contributing to the advancement of medicine and improving patient outcomes.